1-(2,3-Dihydroindol-1-yl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]propan-1-one

• Molecular Formula: C26H22N4OS
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]propan-1-one
• InChI: InChI=1S/C26H22N4OS/c1-18(25(31)30-17-16-19-10-8-9-15-22(19)30)32-26-27-23(20-11-4-2-5-12-20)24(28-29-26)21-13-6-3-7-14-21/h2-15,18H,16-17H2,1H3
• InChI Key: GLCZABYFEMMPFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC2=CC=CC=C21)SC3=NC(=C(N=N3)C4=CC=CC=C4)C5=CC=CC=C5

Description

1-(2,3-Dihydroindol-1-yl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]propan-1-one is a synthetic organic compound featuring a dihydroindole moiety, a propan-1-one backbone, and a sulfanyl-linked 5,6-diphenyl-1,2,4-triazine group. This structure combines aromatic, heterocyclic, and sulfur-containing functionalities, making it a candidate for diverse biological applications. Its synthesis typically involves coupling reactions between dihydroindole derivatives and triazine-thiol precursors, though specific protocols remain proprietary or under-reported .

Biological Activity

The compound 1-(2,3-Dihydroindol-1-yl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]propan-1-one is a novel chemical entity that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, cytotoxic effects, and mechanisms of action based on recent research findings.

Chemical Structure and Properties

The chemical formula for the compound is $C_{18}H_{16}N_{4}S$. The structure features a dihydroindole moiety linked to a triazine derivative through a sulfanyl group. This unique combination of structural elements is believed to contribute to its biological activity.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of chalcones and triazines have been documented to possess cytotoxic effects against various cancer cell lines. The compound has shown promising results in preliminary evaluations:

• Cytotoxicity : In vitro studies demonstrated that the compound exhibits high cytotoxicity against MCF-7 breast cancer cells, outperforming standard chemotherapeutic agents like Tamoxifen .

The proposed mechanisms through which this compound exerts its biological effects include:

• Induction of Apoptosis : The compound may trigger apoptotic pathways in cancer cells, leading to programmed cell death.
• Inhibition of Cell Proliferation : It has been observed to inhibit the proliferation of cancer cells by interfering with cell cycle progression.
• Antioxidant Activity : Similar compounds have shown antioxidant properties, which may contribute to their protective effects against oxidative stress in cancer cells .

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Cytotoxicity	High activity against MCF-7 cells
Apoptosis Induction	Significant increase in apoptotic markers
Antioxidant	Potential reduction in oxidative stress

Case Study: MCF-7 Cell Line

A specific study evaluated the effects of the compound on the MCF-7 breast cancer cell line. The findings included:

• IC50 Values : The IC50 (half maximal inhibitory concentration) value was determined to be significantly lower than that of many reference drugs, indicating higher potency.
• Mechanistic Insights : Flow cytometry analysis revealed an increase in the percentage of cells undergoing apoptosis after treatment with the compound compared to control groups .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The compound belongs to a broader class of 1,2,4-triazine derivatives, which are widely studied for pharmacological properties. Below is a comparative analysis with structurally related molecules:

Core Triazine-Sulfanyl Motif

The 5,6-diphenyl-1,2,4-triazin-3-ylsulfanyl group is a common feature in several bioactive compounds:

• Anticancer Agents : Phosphorus-containing triazine derivatives (e.g., 21–22 in ) share the 5,6-diphenyl-triazine core but incorporate phosphinin-2(3H)-yl and trifluoroacetyl groups. These modifications enhance cytotoxicity, though the target compound’s dihydroindole may improve membrane permeability .
• Antibacterial Chalcones: Compounds like (4a–4w) () feature the triazine-sulfanyl group linked to chalcone frameworks.

Ketone-Bridged Derivatives

Variations in the ketone chain length and substituents influence bioactivity:

• 1-(3,4-Dimethoxyphenyl)-3-((5,6-diphenyl-1,2,4-triazin-3-yl)thio)propan-1-one (T4) : This analog () replaces dihydroindole with a dimethoxyphenyl group, exhibiting antileishmanial activity (IC₅₀ = 4.2 µM). The dihydroindole in the target compound may confer enhanced metabolic stability due to reduced oxidative metabolism .
• The target compound’s propan-1-one chain may allow deeper penetration into hydrophobic binding pockets .

Heterocyclic Modifications

• 1-(Thiophene-2-yl) Derivatives : describes 2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-1-(thiophene-2-yl)ethan-1-one. The thiophene’s electron-rich nature contrasts with dihydroindole’s π-π stacking capability, which could enhance DNA intercalation in anticancer applications .
• Ethanone vs.

Comparative Data Table

Compound Name	Molecular Weight	Key Substituents	Biological Activity	Reference
Target Compound	~465.56	Dihydroindole, propan-1-one	Under investigation
T4 ()	457.15	3,4-Dimethoxyphenyl, propan-1-one	Antileishmanial (IC₅₀ = 4.2 µM)
2-[(Triazinyl)sulfanyl]acetamide ()	482.58	Thiadiazole, ethanone	Kinase inhibition (preliminary)
Chalcone derivatives (4a–4w, )	~450–500	Chalcone, ethoxy/aryl	Antibacterial (MIC = 8–32 µg/mL)
Phosphorus-triazine (21–22, )	~550–600	Trifluoroacetyl, phosphininyl	Anticancer (cell line-dependent)

Research Implications

The target compound’s unique dihydroindole-propanone-triazine architecture distinguishes it from analogs. Its extended chain may enhance binding to targets like topoisomerases or proteases, while the dihydroindole could improve bioavailability. Further studies should explore its pharmacokinetics and direct mechanistic targets, leveraging lessons from related triazine derivatives .